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Compound of Interest

Compound Name: Betamix
CAS No.: 8074-50-8
Cat. No.: B1196804
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed information and protocols for the use of BETAMIX®, a selective
post-emergence herbicide, in research and development settings. BETAMIX® is effective for
the control of a range of broadleaf weeds in specific crops.

Active Ingredients and Mode of Action

BETAMIX® is a herbicide containing two active ingredients from the phenyl-carbamate
chemical group: phenmedipham (160 g/L) and desmedipham (160 g/L).[1]

Mode of Action: Both active ingredients are classified as Group 5 herbicides.[1][2][3] They act
by inhibiting photosynthesis at photosystem I1.[2] This disruption of the plant's energy
production process leads to weed death. Sugar beets have a tolerance to BETAMIX® due to
their ability to rapidly metabolize the active ingredients.[4]

Target Crops and Application Timing

BETAMIX® is registered for use in the following crops:
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o Fodder Beet
e Red Beet (Table Beets)
e Sugar Beet

Critical Timing: For optimal results, BETAMIX® should be applied when weeds are at the
cotyledon to 2 true leaf stage.[2] Efficacy is maximized when weeds are young and actively
growing, and not under stress from heat or lack of water.[5][6][7] Application should occur after
the crop has developed at least two true leaves.[1][2] Applying to beets before the two-true-leaf
stage can result in crop injury.[2]

Weed Control Spectrum

Susceptible Weeds: BETAMIX® is effective against a variety of seedling-stage broadleaf
weeds, including:

o Black nightshade (up to 4 true leaves)[2]
o Chickweed[2]

e Cornbind (up to 4 true leaves)|[2]

o Fathen[Z]

o Fumitory[2]

o Green Foxtail[3]

o Groundsel[2]

e Lamb's-quarters|[3]

e Mustard[3]

o Nettle[2]

e Pigweed[3]
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e Redroot[?]

e Shepherd's purse[2]

e Spurrey[2]

e Twin cress|[2]

o Wild Buckwheat[3]

o Willow weed (up to 4 true leaves)[2]
 Yellow Foxtail[3]

Resistant Weeds: The following are generally resistant to BETAMIX®:

Grass weeds[2]

Mature annual broad-leaved weeds[2]

Perennial broad-leaved weeds|[2]

Wireweed|[2]

Application Rates and Methods

Application rates for BETAMIX® can be adapted for conventional, split (low rate), or micro-rate
applications depending on the weed pressure and crop stage. Applications can be made via
ground sprayers, either as a broadcast or band spray.[2][5] Aerial application is also an option
in some regions.[5][6]

Table 1: Conventional Application Rates
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To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

\. J

Note: Data sourced from Ravensdown product label.[2]

Table 2: Split (Reduced Rate) Applications for Sugar Beets

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

\. J

Note: A maximum of 3 applications per season is recommended.[3]

Table 3: Micro-Rate Applications for Sugar Beets (Broadcast)

© 2026 BenchChem. All rights reserved. 4/11 Tech Support


https://www.benchchem.com/product/b1196804?utm_src=pdf-body-href
https://www.ravensdown.co.nz/media/wmmakogv/betamix-label.pdf
https://www.benchchem.com/product/b1196804?utm_src=pdf-body-href
https://pr-rp.hc-sc.gc.ca/1_1/view_label?p_ukid=389295137
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196804?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
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Note: Micro-rate applications are often tank-mixed with other herbicides and adjuvants.[6]

Tank-Mixing Partners

To broaden the weed control spectrum, BETAMIX® can be tank-mixed with other compatible
herbicides. Always consult the labels of all tank-mix partners and adhere to the most restrictive
guidelines.[5][6]

Table 4: Recommended Tank-Mix Partners for BETAMIX® in Sugar Beets

( )

@ FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

. J

Important Considerations:

» Do not mix BETAMIX® with foliar nutrients or surfactants unless specified.[2]
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e When tank-mixing with Upbeet, do not use an additional adjuvant.[7][8]

e The use of wetting agents or spray adjuvants with conventional or multiple low-rate
applications of BETAMIX® is prohibited unless part of a specified micro-rate program.[6]

Experimental Protocols

Protocol for Evaluating BETAMIX® Efficacy on Broadleaf
Weeds in Sugar Beets

Objective: To determine the dose-response and efficacy of BETAMIX® on a mixed population
of broadleaf weeds in a sugar beet crop.

Materials:

BETAMIX® herbicide

o Calibrated research plot sprayer

e Sugar beet plots (e.g., 3m x 10m) with established, uniform weed pressure

o Untreated control plots

» Randomized complete block design with 4 replications

» Weed species identification guides

e Quadrat (e.g., 0.25 m2) for weed counts

o Data collection sheets

Methodology:

e Plot Establishment: Establish sugar beet plots in an area with a known history of target
broadleaf weeds. Ensure uniform crop and weed emergence.

» Treatment Preparation: Prepare spray solutions for each treatment, including an untreated
control and at least three rates of BETAMIX® (e.g., low, medium, and high label rates).
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e Application:

o Apply treatments when sugar beets are at the 2- to 4-true-leaf stage and the majority of
weeds are at the cotyledon to 2-true-leaf stage.

o Use a calibrated plot sprayer to deliver a consistent spray volume (e.g., 200 L/ha).

o Avoid application during periods of crop stress, such as high temperatures (above 80°F or
27°C), drought, or rapid climatic changes.[5][6]

o Data Collection:

o Weed Counts: At 0, 7, 14, and 28 days after treatment (DAT), count the number of each
weed species within a randomly placed quadrat in each plot.

o Phytotoxicity Assessment: At 7 and 14 DAT, visually assess crop injury on a scale of 0%
(no injury) to 100% (crop death). Note any stunting, chlorosis, or necrosis.

o Biomass: At 28 DAT, harvest the above-ground biomass of weeds within the quadrat, dry
to a constant weight, and record.

» Statistical Analysis: Analyze weed count, biomass, and phytotoxicity data using Analysis of
Variance (ANOVA) and a means separation test (e.g., Tukey's HSD) to determine significant
differences between treatments.

Protocol for Assessing Tank-Mix Compatibility and
Efficacy

Objective: To evaluate the physical compatibility and synergistic or antagonistic effects of tank-
mixing BETAMIX® with another herbicide.

Materials:
« BETAMIX® and selected tank-mix partner herbicides
o Glass jars with lids (for jar test)

» Calibrated research plot sprayer
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» Crop plots with target weed species

e Treatments to include:

[¢]

Untreated control

BETAMIX® alone

[¢]

[e]

Tank-mix partner alone

o

BETAMIX® + tank-mix partner
Methodology:
» Jar Test for Physical Compatibility:

o In a glass jar, add water and the respective herbicides in the correct proportions to
simulate the final spray solution.

o Agitate the mixture and let it stand for 15-30 minutes.
o Observe for any signs of incompatibility, such as precipitation, flocculation, or separation.
» Field Efficacy Trial:

o Following the general methodology of the efficacy protocol (6.1), apply the prepared
treatments to replicated plots.

o Collect data on weed control and crop phytotoxicity at regular intervals.
o Data Analysis:

o Analyze the data to determine if the tank-mix provides a significant improvement in weed
control compared to the individual products.

o Assess if the tank-mix results in any increased crop injury.

Visualizations
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Caption: Mode of action for BETAMIX® herbicide.
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Caption: Decision workflow for BETAMIX® application.

Crop Rotation

Following a post-emergence application of BETAMIX®, do not rotate with cereal grain crops for
120 days.[5][6] For other crops, there are generally no restrictions, but it is always best to
consult the product label for specific regional guidelines.[10][11][12]
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Resistance Management

BETAMIX® contains Group 5 herbicides. To mitigate the development of herbicide resistance,
it is crucial to rotate with herbicides from different mode of action groups.[2] Avoid repeated
applications of only Group 5 herbicides in the same field.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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